![molecular formula C22H26N4O2 B5524254 N-[2-(dimethylamino)-2-(4-methylphenyl)ethyl]-3-(3-methoxyphenyl)-1H-pyrazole-5-carboxamide](/img/structure/B5524254.png)
N-[2-(dimethylamino)-2-(4-methylphenyl)ethyl]-3-(3-methoxyphenyl)-1H-pyrazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of complex pyrazole derivatives, akin to the compound , often involves multi-step chemical reactions. A notable example is the creation of antitumor olivacine derivatives, starting from a base compound and undergoing a series of reactions to obtain N-substituted carboxamides, which are then demethylated to produce the final olivacine compounds with significant cytotoxicity (Jasztold-Howorko et al., 1994). Such synthetic routes highlight the intricate steps involved in producing complex molecules with potential pharmacological applications.
Molecular Structure Analysis
The molecular structure of related pyrazole and pyran compounds has been extensively studied, revealing insights into their conformation and intermolecular interactions. For instance, studies on methyl pyrazolecarboxylates and their derivatives have elucidated their regioselective synthesis, crystal structures, and the formation of stable intermediates, showcasing the diversity and complexity of these molecules' structural attributes (Hanzlowsky et al., 2003).
Chemical Reactions and Properties
The compound's chemical reactivity can be explored through its involvement in various chemical reactions, such as the synthesis of pyrazole derivatives using dimethylaminomethylene ketone, indicating its versatility in forming heterocyclic systems (Kaur et al., 2014). Such reactions underscore the compound's chemical properties and its potential as a precursor for synthesizing pharmacologically active molecules.
Physical Properties Analysis
The physical properties of similar compounds, such as their crystal structures and thermodynamic stability, are crucial for understanding their behavior in different environments. Studies on pyrazole derivatives have revealed their crystalline forms, hydrogen bonding patterns, and thermal stability, providing insights into their physical characteristics and potential applications (Kumara et al., 2018).
Chemical Properties Analysis
The chemical properties, such as reactivity and interaction with other molecules, are fundamental to understanding the compound's potential applications. For instance, the antifungal activities of vanillin-chalcone derivatives and their pyrazole counterparts have been assessed, highlighting their chemical properties and potential as antifungal agents (Illicachi et al., 2017).
Scientific Research Applications
Synthesis and Cytotoxic Activity
Several carboxamide derivatives, including compounds structurally related to N-[2-(dimethylamino)-2-(4-methylphenyl)ethyl]-3-(3-methoxyphenyl)-1H-pyrazole-5-carboxamide, have been synthesized and evaluated for their cytotoxic properties. For instance, a study by Deady et al. (2003) reported the synthesis of a series of 2-substituted 6-methyl-1-oxo-1,2-dihydrobenzo[b][1,6]naphthyridine-4-carboxylic acids and their derived 4-N-[2-(dimethylamino)ethyl]carboxamides. These compounds exhibited potent cytotoxicity against various cancer cell lines, with some demonstrating IC50 values less than 10 nM. In vivo tests against subcutaneous colon 38 tumors in mice showed curative effects for certain derivatives (Deady, Rodemann, Zhuang, Baguley, & Denny, 2003).
Potential Antitumor Agents
Another study by Rewcastle et al. (1986) synthesized and evaluated a series of monosubstituted derivatives of N-[2-(dimethylamino)ethyl]-9-aminoacridine-4-carboxamide, which displayed varying levels of antitumor activity. The highest antileukemic activity was observed in 5-substituted derivatives, indicating a significant potential for these compounds as antitumor agents (Rewcastle, Atwell, Chambers, Baguley, & Denny, 1986).
Anticancer Derivatives Synthesis
Bu et al. (2002) synthesized pyrazolo[3,4,5-kl]acridines and indolo[2,3-a]acridine derivatives, including N-(2-(dimethylamino)ethyl)-1-(2-(dimethylamino)ethyl)-1,2-dihydropyrazolo[3,4,5-kl]acridine-5-carboxamide, which demonstrated appreciable cytotoxicity in a panel of cell lines. This research underscores the potential of these compounds in cancer therapy (Bu, Chen, Deady, & Denny, 2002).
Novel Antitumor Olivacine Derivatives
Jasztold-Howorko et al. (1994) explored the synthesis and evaluation of antitumor olivacine derivatives. Among these compounds, 9-hydroxy-5,6-dimethyl-1-[N-[2-(dimethylamino)ethyl]carbamoyl]-6H-pyrido[4,3-b]carbazole showed high cytotoxicity and good antitumor activity, highlighting its potential as an effective antitumor agent (Jasztold-Howorko, Landras, Pierré, Atassi, Guilbaud, Kraus-Berthier, Léonce, Rolland, Prost, & Bisagni, 1994).
properties
IUPAC Name |
N-[2-(dimethylamino)-2-(4-methylphenyl)ethyl]-3-(3-methoxyphenyl)-1H-pyrazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N4O2/c1-15-8-10-16(11-9-15)21(26(2)3)14-23-22(27)20-13-19(24-25-20)17-6-5-7-18(12-17)28-4/h5-13,21H,14H2,1-4H3,(H,23,27)(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFRGTYOQVOKEJA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(CNC(=O)C2=CC(=NN2)C3=CC(=CC=C3)OC)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.